Cas no 241811-66-5 ((2S,3S,5R,6R)-5,6-Bis(hydroxymethyl)-2,3-dimethoxy-2,3-dimethyl-1,4-dioxane)

• Product Name: (2S,3S,5R,6R)-5,6-Bis(hydroxymethyl)-2,3-dimethoxy-2,3-dimethyl-1,4-dioxane
• CAS No: 241811-66-5
• MF: C₁₀H₂₀O₆
• MW: 236.2622
• MDL: MFCD20265641
• CID: 851193
• PubChem ID: 125307908
• Update Time: 2025-07-17

(2S,3S,5R,6R)-5,6-Bis(hydroxymethyl)-2,3-dimethoxy-2,3-dimethyl-1,4-dioxane Chemical and Physical Properties

Names and Identifiers

• (2S,3S,5R,6R)-5,6-Bis(hydroxymethyl)-2,3-dimethoxy-2,3-dimethyl-1,4-dioxane
• (2R,3R,5S,6S)-5,6-Dimethoxy-5,6-dimethyl-1,4-dioxane-2,3-dimethanol
• [(2R,3R,5S,6S)-3-(hydroxymethyl)-5,6-dimethoxy-5,6-dimethyl-1,4-dioxan-2-yl]methanol
• NULL
• (2R)-5alpha,6beta-Dimethoxy-5,6-dimethyl-1,4-dioxane-2alpha,3beta-dimethanol
• (2S,3S,5R,6R)-2,3-Dimethoxy-2,3-dimethyl-5,6-bis(hydroxymethyl)[1,4]dioxane
• B3696
• (2S,3S,5R,6R)-5,6-Bis(hydroxymethyl)-2,3-dimethoxy-2,3-dimethyl-1,4-dioxane, 98%
• DB-179156
• 241811-66-5
• D89032
• MFCD20265641
• 1,4-Dioxane-2,3-dimethanol,5,6-dimethoxy-5,6-dimethyl-,(2R,3R,5S,6S)-
• 1,4-Dioxane-2,3-dimethanol, 5,6-dimethoxy-5,6-dimethyl-, (2R,3R,5S,6S)-
• DTXSID30442131

• MDL： MFCD20265641
• Inchi： 1S/C10H20O6/c1-9(13-3)10(2,14-4)16-8(6-12)7(5-11)15-9/h7-8,11-12H,5-6H2,1-4H3/t7-,8-,9+,10+/m1/s1
• InChI Key： RAIJJZVROJTPEU-IMSYWVGJSA-N
• SMILES： O1[C@]([H])(C([H])([H])O[H])[C@@]([H])(C([H])([H])O[H])O[C@@](C([H])([H])[H])([C@@]1(C([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 236.12600
• Monoisotopic Mass: 236.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4
• XLogP3: -1.1

Experimental Properties

• Melting Point: 118.0 to 122.0 deg-C
• PSA: 77.38000
• LogP: -0.51980

Additional information on (2S,3S,5R,6R)-5,6-Bis(hydroxymethyl)-2,3-dimethoxy-2,3-dimethyl-1,4-dioxane

Comprehensive Analysis of (2S,3S,5R,6R)-5,6-Bis(hydroxymethyl)-2,3-dimethoxy-2,3-dimethyl-1,4-dioxane (CAS No. 241811-66-5)

The compound (2S,3S,5R,6R)-5,6-Bis(hydroxymethyl)-2,3-dimethoxy-2,3-dimethyl-1,4-dioxane (CAS No. 241811-66-5) is a highly specialized chiral dioxane derivative with significant potential in pharmaceutical and material science applications. Its unique stereochemistry, characterized by the (2S,3S,5R,6R) configuration, makes it a valuable building block for asymmetric synthesis. Researchers and industries are increasingly interested in this compound due to its versatile functional groups, including hydroxymethyl and dimethoxy moieties, which enable diverse chemical modifications.

In recent years, the demand for chiral auxiliaries and intermediates has surged, driven by advancements in drug development and green chemistry. The 1,4-dioxane scaffold of this compound is particularly noteworthy, as it is often explored for its stability and biocompatibility. With growing interest in sustainable chemistry, the hydroxymethyl groups in this molecule offer opportunities for eco-friendly derivatization, aligning with the principles of green synthesis. This has led to a spike in searches for "chiral dioxane derivatives" and "sustainable chiral building blocks" in scientific databases.

The stereochemical purity of (2S,3S,5R,6R)-5,6-Bis(hydroxymethyl)-2,3-dimethoxy-2,3-dimethyl-1,4-dioxane is critical for its applications in enantioselective catalysis and drug formulation. Analytical techniques such as HPLC and NMR are commonly employed to verify its optical purity, a topic frequently queried in academic forums. Additionally, its dimethyl and dimethoxy substituents contribute to its lipophilicity, making it a candidate for drug delivery systems—a hot topic in pharmaceutical research.

From an industrial perspective, scalability and cost-effectiveness are key considerations. The synthesis of this compound often involves multi-step processes, with optimization focusing on yield and stereoselectivity. Recent publications highlight innovative routes using biocatalysts or flow chemistry, addressing the demand for "efficient synthesis of chiral dioxanes." These advancements are particularly relevant to researchers seeking alternatives to traditional batch processing.

In material science, the 1,4-dioxane core of this compound has been investigated for polymer modification and hydrogel formation. Its hydroxymethyl groups can participate in cross-linking reactions, enabling the design of smart materials with tunable properties. This aligns with the rising trend of "functionalized dioxanes for advanced materials" in search engine analytics, reflecting broader interest in sustainable polymers.

In summary, (2S,3S,5R,6R)-5,6-Bis(hydroxymethyl)-2,3-dimethoxy-2,3-dimethyl-1,4-dioxane (CAS No. 241811-66-5) represents a multifaceted compound with applications spanning pharmaceuticals, catalysis, and material science. Its stereochemical complexity and functional group diversity make it a subject of ongoing research, as evidenced by frequent queries about "chiral dioxane applications" and "green synthesis of stereopure compounds." Future studies will likely explore its potential in emerging fields such as biodegradable plastics and targeted drug delivery, further solidifying its importance in modern chemistry.